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PF-AKT400 Profile

The table below summarizes the core characteristics of PF-AKT400 as a selective Akt inhibitor.

Property Description

Name PF-AKT400 (AKT protein kinase inhibitor) [1] [2] [3]

Biological
Activity

Broadly selective, potent, ATP-competitive inhibitor of Akt (PKB). Shows 900-fold

selectivity for PKBα (IC₅₀ = 0.5 nM) over PKA (IC₅₀ = 450 nM) [1] [2] [3].

Molecular
Weight

400.43 g/mol [1] [2] [3]

CAS Number 1004990-28-6 [1] [2] [3]

Chemical
Formula

C₂₀H₂₂F₂N₆O [1] [2] [3]

Solubility Soluble in DMSO (≥ 90 mg/mL) [1] [3].
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While specific IF protocols for PF-AKT400 are unavailable, established validation methodologies for IF and

multiplex IF from authoritative sources provide a framework for how you could validate it in an

experimental setting [4] [5].

Key Validation Steps: For a reagent like an inhibitor to be used in IF, its specificity and effect must

be confirmed. General rigorous antibody validation for IF includes using knockout or null cell lines
to confirm the absence of signal, and employing ligands or inhibitors to modulate pathway activity

and observe expected changes in protein localization or phosphorylation [4].
Multiplex IF Workflow: The development of a multiplex IF panel typically follows a structured

process. Each antibody is first optimized individually (uniplex IF) before being combined into a multi-
marker panel. Staining is performed consecutively, and the best antibody sequence is determined.

Analysis is often done with multispectral microscopy and specialized software to quantify co-
localization of different markers [6] [5].

The following diagram outlines the key stages in developing and validating a multiplex immunofluorescence

panel:
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How to Proceed with Your Guide

Given the lack of direct data, here are suggestions for compiling the information needed for a comprehensive

comparison guide:

Contact Suppliers Directly: Reach out to the manufacturers and vendors of PF-AKT400 (e.g.,

TargetMol, MedChemExpress, AbMole). Inquire if they have any unpublished data, technical notes, or
user-provided feedback on using the inhibitor in immunofluorescence applications [1] [2] [3].

Search the Scientific Literature: Use databases like PubMed and Google Scholar to find research
articles where scientists have used PF-AKT400 in their experiments. Searching for the CAS number
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(1004990-28-6) can be particularly effective. This may yield primary data on its practical use and

performance.
Define Comparison Metrics: For a fair comparison with other Akt inhibitors (e.g., MK-2206,

Ipatasertib), you will need to establish key metrics. These should include cellular activity (IC₅₀),
selectivity profile, solubility, and performance in specific applications like IF, western blot, or

functional assays.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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